Cas no 2229241-54-5 (3-(2-chloro-3,4-dimethoxyphenyl)but-3-en-1-amine)

• Product Name: 3-(2-chloro-3,4-dimethoxyphenyl)but-3-en-1-amine
• CAS No: 2229241-54-5
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 5976313
• PubChem ID: 165785742
• Update Time: 2025-05-20

3-(2-chloro-3,4-dimethoxyphenyl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-3,4-dimethoxyphenyl)but-3-en-1-amine
• 2229241-54-5
• EN300-1980156

• Inchi： 1S/C12H16ClNO2/c1-8(6-7-14)9-4-5-10(15-2)12(16-3)11(9)13/h4-5H,1,6-7,14H2,2-3H3
• InChI Key： NHHUDUMYLPFRGD-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C(=C)CCN)OC)OC

Computed Properties

• Exact Mass: 241.0869564g/mol
• Monoisotopic Mass: 241.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 44.5Ų

Additional information on 3-(2-chloro-3,4-dimethoxyphenyl)but-3-en-1-amine

Professional Introduction to Compound with CAS No. 2229241-54-5 and Product Name: 3-(2-chloro-3,4-dimethoxyphenyl)but-3-en-1-amine

The compound identified by the CAS number 2229241-54-5 and the product name 3-(2-chloro-3,4-dimethoxyphenyl)but-3-en-1-amine represents a significant area of interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery and molecular pharmacology. The presence of both aromatic and alkenyl functional groups, coupled with specific substitution patterns, makes this compound a promising candidate for further exploration.

At the core of understanding this compound lies its chemical structure. The 3-(2-chloro-3,4-dimethoxyphenyl)but-3-en-1-amine moiety consists of a phenyl ring substituted with chloro and dimethoxy groups, linked to a butenylamine backbone. This arrangement introduces a rich palette of intermolecular interactions, including hydrogen bonding, π-stacking, and electrostatic interactions, which are critical for its biological activity. The 2-chloro substituent enhances electrophilicity, while the 3,4-dimethoxy groups contribute to lipophilicity and potential metabolic stability.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic properties of such compounds. Molecular modeling studies suggest that 3-(2-chloro-3,4-dimethoxyphenyl)but-3-en-1-amine exhibits favorable binding affinity to several target proteins implicated in neurological and inflammatory disorders. The alkenylamine group is particularly noteworthy, as it mimics natural bioactive amine scaffolds found in neurotransmitters and signaling molecules.

In the realm of medicinal chemistry, the synthesis of derivatives of 3-(2-chloro-3,4-dimethoxyphenyl)but-3-en-1-amine has been a focus for academic and industrial researchers. Functional group modifications have led to analogs with enhanced solubility, improved bioavailability, and altered receptor selectivity. For instance, the introduction of fluorine atoms at strategic positions has been shown to modulate metabolic pathways without compromising core biological activity.

The compound’s potential relevance extends to therapeutic areas such as central nervous system (CNS) disorders, where precise modulation of neurotransmitter activity is essential. Preclinical studies have hinted at its efficacy in models of pain perception and cognitive function. The chloro and dimethoxy substituents play pivotal roles in these interactions by fine-tuning electronic properties and steric hindrance around the binding site.

From a synthetic chemistry perspective, the preparation of 3-(2-chloro-3,4-dimethoxyphenyl)but-3-en-1-amine involves multi-step organic transformations that highlight modern synthetic methodologies. Transition-metal-catalyzed cross-coupling reactions have been employed to construct the aromatic core efficiently. Additionally, asymmetric synthesis techniques have been explored to achieve enantiomerically pure forms, which are crucial for evaluating stereoselective pharmacological effects.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of novel bioactive compounds like this one. Predictive models trained on large datasets have helped prioritize derivatives of 3-(2-chloro-3,4-dimethoxyphenyl)but-3-en-1-amine for experimental validation based on their predicted binding affinities andADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiles.

In conclusion, 2229241–54–5and its corresponding product name, 3-(2-chloro– 34–dimethoxyphenyl)but– 31– en– amine, represent a compelling subject for interdisciplinary research at the intersection of organic chemistry and pharmacology. Ongoing investigations into its structural analogs promise to yield insights that could revolutionize therapeutic strategies across multiple disease domains.